Cas no 57-41-0 (Phenytoin)

Phenytoin (5,5-diphenylhydantoin) is an effective blocker of voltage-gated na+ channels (VGSCs) Conclusion: phenytoin has antiepileptic activity and can also reduce the growth and metastasis of mammary tumors in mice
Phenytoin structure
Phenytoin structure
Phenytoin
57-41-0
C15H12N2O2
252.2680
MFCD00005264
33660
1775

Phenytoin Properties

Names and Identifiers

    • 5,5-Diphenylhydantoin
    • Phenytoin
    • 5,5-Diphenylhydantoin Solution
    • Phenytoin solution
    • 5,5-diphenyl-hydantoin
    • Convul
    • Danten
    • Denyl
    • Di-Lan
    • Dilantin Kapseals
    • diphenyl hydantoin
    • Ekko
    • Epamin
    • Epised
    • Eptal
    • Hidan
    • S-V by Capillary Column GC
    • 5,5-Diphenyl-2,4-imidazolidinedione
    • Diphenylhydantoin
    • Dilantin
    • Phenytoine
    • 5,5-diphenylimidazolidine-2,4-dione
    • Dihydantoin
    • Zentropil
    • Diphenylan
    • Diphantoin
    • Dilabid
    • Aleviatin
    • Lepitoin
    • Fenylepsin
    • Fenitoina
    • Sodanton
    • Diphedan
    • Lehydan
    • Dihycon
    • Difenin
    • Diphenylhydatanoin
    • Sylantoic
    • Hidantomin
    • Hidantilo
    • Diphenine
    • Thilophenyl
    • Fenytoine
    • Elepsindon
    • Dantoinal
    • Sodantoin
    • Phenatine
    • Phanatine
    • Phanantin
    • Kessodanten
    • Hydantoinal
    • Epilantin
    • Ditoinate
    • Di-Hydan
    • Zentronal
    • Phentytoin
    • Phenatoine
    • Hidantina
    • Diphent
    • CL12003
    • Diphenylhydantoine [French]
    • 5,5-diphenylimidazolidine-2,4-dione;Phenytoin
    • Tox21_202299
    • Phenytoinum
    • MFCD00005264
    • NCGC00015342-11
    • Dintoina
    • Dihydan toin
    • HMS3657O03
    • 5,5-Diphenyl-1H-imidazolidine-2,4-dione
    • 5,5-Diphenylhydantoin (IUPAC)
    • BIDD:GT0625
    • Antisacer
    • SR-01000075211
    • Phenytoin, European Pharmacopoeia (EP) Reference Standard
    • NCGC00091492-01
    • BRD-K55930204-236-11-0
    • PHENYTOIN SODIUM
    • Fenidantoin s
    • Epelin
    • Lepsin
    • Hidantal
    • Iphenylhydantoin
    • HMS1412J16
    • Eptoin
    • 5,5-Diphenylimidazolidin-2,4-dione
    • SW203757-2
    • Phenytex
    • Neos-Hidantoina
    • NCGC00261063-01
    • Silantin
    • FT-0699999
    • Solantoin
    • Hidantina senosian
    • Epilan D
    • Eptoin (TN)
    • PHENYTOIN [USP MONOGRAPH]
    • Diphenylhydantoine
    • Phenytoin [USAN:BAN:INN:JAN]
    • elepsi ndon
    • CHEBI:8107
    • KBio2_001585
    • phenytoin (PHN)
    • Labopal
    • phenytoin-
    • Ekko capsules
    • Enkelfel
    • HMS3261K17
    • AB00374253-10
    • Aladdin (Salt/Mix)
    • EU-0100378
    • Difetoin
    • HMS1694O05
    • 2,4-Imidazolidinediona, 5,5-difenil-
    • Phentoin
    • 2-hydroxy-5,5-diphenyl-3,5-dihydro-4H-imidazol-4-one
    • InChI=1/C15H12N2O2/c18-13-15(17-14(19)16-13,11-7-3-1-4-8-11)12-9-5-2-6-10-12/h1-10H,(H2,16,17,18,19
    • phenat ine
    • Spectrum2_001281
    • NCGC00021139-03
    • Fentoin
    • 5,5-diphenyl hydantoin
    • Phenytoin (JP17/USP/INN)
    • CCRIS 515
    • Extended Phenytoin Sodium
    • SMR000059026
    • NCGC00021139-08
    • Epasmir (5)
    • Diphenin
    • Idantoil
    • 5,5-diphenyltetrahydro-1H-2,4-imidazoledione
    • 57-41-0
    • NCGC00093810-01
    • A831435
    • 5,5-Diphenylhydantoin, >=99%
    • IDI1_000507
    • Phenytoin 1000 microg/mL in Methanol
    • Opera_ID_394
    • Spectrum3_000890
    • FT-0667653
    • STK058029
    • HMS3402H19
    • D 4007
    • NCGC00021139-11
    • Phenitoin
    • Di-Phetine
    • DPH (VAN)
    • Didan-tdc-250
    • PHENYTOIN [IARC]
    • Diphedal
    • HMS2236J06
    • Sanepil
    • NCGC00015342-08
    • Hydantoin, 5,5-diphenyl-(8CI)
    • BCP05960
    • Solantyl
    • CAS-57-41-0
    • NCGC00015342-01
    • NCGC00015342-05
    • PHENYTOIN [WHO-IP]
    • Lopac0_000329
    • IFLab1_000214
    • taco sal
    • Hindatal
    • HMS1989H19
    • Phenytoin for system suitability, European Pharmacopoeia (EP) Reference Standard
    • BDBM50003655
    • AKOS003245432
    • NCGC00015342-06
    • Idantoin
    • CHEMBL16
    • Alepsin (Salt/Mix)
    • NSC-8722
    • NCGC00021139-10
    • Dilantin (TN)
    • BDBM50101816
    • Spectrum_001105
    • DILANTIN-30
    • KBio1_000507
    • TOIN
    • PHENYTOIN [USP-RS]
    • Dantinal
    • HY-B0448
    • KBioGR_001387
    • PHENYTOIN [ORANGE BOOK]
    • epasmir ''5''
    • AC-376
    • 2,4-Imidazolidinedione, 5,5-diphenyl- (9CI)
    • s2525
    • BIDD:PXR0090
    • HMS2089E11
    • Novantoina
    • D00512
    • component of Mebroin
    • Phenytoinum [INN-Latin]
    • Epanutin (TN)
    • Epdantoin Simple
    • Hydantoin, 5,5-diphenyl-
    • Diphenylhydantoin (VAN)
    • NCGC00015342-09
    • Phenhydan
    • Phenytoine [INN-French]
    • Phenytoin 1.0 mg/ml in Methanol
    • E76094
    • Oprea1_373280
    • HSDB 3160
    • Neosidantoina
    • Antisacer (Salt/Mix)
    • Hydantoin,5-diphenyl-
    • Diphenat
    • Hydantol
    • 2, 5,5-diphenyl-
    • Phenytek (TN)
    • PHENYTOIN [EP MONOGRAPH]
    • Diphentoin
    • Difenilhidantoina
    • NCGC00091492-05
    • Spectrum5_001369
    • 4-hydroxy-5,5-diphenyl-1,5-dihydro-2H-imidazol-2-one
    • Tox21_300281
    • Phenytoin (Lepitoin)
    • NINDS_000507
    • 5,5-Dwufenylohydantoina
    • Epdantoin (Salt/Mix)
    • Z56786458
    • EN300-16818
    • WLN: T5MVMV EHJ ER& ER
    • Spectrum4_000984
    • GTPL2624
    • STL454130
    • NCGC00021139-07
    • W-105468
    • Lopac0_000378
    • Phenytoin, Pharmaceutical Secondary Standard; Certified Reference Material
    • Phenytoin, United States Pharmacopeia (USP) Reference Standard
    • DB00252
    • Ictalis simple
    • Epifenyl
    • NSC 8722
    • NCGC00015342-03
    • Epilan-D
    • SM-88 COMPONENT PHENYTOIN
    • Fenigramon (Salt/Mix)
    • PHENYTOIN [VANDF]
    • BSPBio_001437
    • Lopac-D-4007
    • Epsolin (Salt/Mix)
    • Didan TDC 250
    • Di-Lan (VAN)
    • Phenytoin, 1mg/ml in Methanol
    • Dilantin-125
    • Novophenytoin
    • 5,5-di(phenyl)imidazolidine-2,4-dione
    • SCHEMBL3440
    • NSC8722
    • CCG-221682
    • Epihydan
    • KBio3_001780
    • NCGC00254135-01
    • Sodium Diphenylhydantoinate
    • NCGC00021139-05
    • 5,5-DIPHENYLHYDANTOIN-D5 98 ATOM % D
    • SR-01000075211-2
    • PHENYTOIN [MI]
    • Diphenylhydantoin (Phenytoin)
    • fen toin
    • NCGC00015342-07
    • 5,5-Diphenyl-imidazolidine-2,4-dione
    • IDI1_008433
    • Epdantoine simple
    • Dantoine
    • Fenantoin Mn Pharma
    • EINECS 200-328-6
    • Phenytoin (JP15/USP/INN)
    • Dintoin
    • Phenytoin AWD
    • NCGC00091492-03
    • Dilantin Infatabs (TN)
    • Fenytoin Dak
    • HMS1791H19
    • Phenytoin-Gerot
    • Phenytoin [USAN:INN:BAN:JAN]
    • Phenytoin [USAN:USP:INN:BAN:JAN]
    • NCGC00093810-02
    • Hidantina vitoria
    • NCGC00015342-02
    • Hydantoin, 5,5-diphenyl- (8CI)
    • SR-01000003141-8
    • NCGC00091492-02
    • Phenhydanin
    • Minetoin
    • CCG-104011
    • NCI-C55765
    • NCGC00015342-12
    • 6158TKW0C5
    • PHENYTOIN [JAN]
    • DTXSID8020541
    • Causoin
    • Difenilhidantoina [Spanish]
    • NCGC00091492-04
    • Epileptin (Salt/Mix)
    • Comitoina
    • NCGC00015342-04
    • Epinat
    • KBio2_006721
    • 2,4-Imidazolidinedione, 5,5-diphenyl-(9CI)
    • C07443
    • STK182871
    • Soluble phenytoin (Salt/Mix)
    • Tox21_110861
    • KBio2_004153
    • AI3-52498
    • AB00374253-11
    • D0E4DW
    • Epasmir 5
    • Tacosal (Salt/Mix)
    • Sinergina
    • Toin unicelles
    • Fenitoina [INN-Spanish]
    • PHENYTOIN [USP IMPURITY]
    • KBioSS_001585
    • PHENYTOIN [INN]
    • AB00374253_13
    • Dantoinal klinos
    • MLS001074087
    • 5,5-Dwufenylohydantoina [Polish]
    • BRD-K55930204-001-02-7
    • Epanutin
    • PHENYTOIN [HSDB]
    • NCGC00021139-06
    • Dilantin acid
    • SR-01000003141
    • LP00378
    • PHENYTOIN [MART.]
    • Oxylan
    • Citrullamon (Salt/Mix)
    • Epasmir '5'
    • 5,5-Diphenylhydantoin (phenytoin)
    • NCGC00021139-09
    • fenidantoin ''s''
    • Diphentyn
    • PHENYTOIN SODIUM, EXTENDED
    • PHENYTOIN [USAN]
    • Om hidantoina simple
    • DTXCID60541
    • Saceril
    • D0894
    • Ritmenal
    • Epitope ID:117723
    • Auranile
    • NCGC00021139-01
    • Tox21_500378
    • Dilantine
    • ictalis simp le
    • 2,4-Imidazolidinedione, 5,5-diphenyl-
    • NCGC00259848-01
    • PHENYTOIN (5,5-DIPHENYLHYDANTOIN)
    • Episar (Salt/Mix)
    • UNII-6158TKW0C5
    • Q410400
    • NCGC00015342-10
    • Difhydan
    • SPBio_001281
    • F0020-1370
    • PHENYTOINUM [WHO-IP LATIN]
    • Om-Hydantoine
    • P-235
    • NCGC00021139-04
    • Dilantin Kapseals (TN)
    • Gerot-epilan-D
    • MLS000069789
    • Dillantin
    • Fenitoin
    • MLS002454401
    • NCGC00021139-02
    • PHENYTEK
    • Hydantin
    • Fenidantoin 's'
    • Citrulliamon
    • Solantin
    • 5,5-?Diphenyl-?2,4-?imidazolidinedione
    • AKOS000416887
    • Tox21_110861_1
    • Fenidantoin (s)
    • Hydantal
    • D4007_SIGMA
    • DivK1c_000507
    • 5,5-diphenylimidazolidine-2,4-dione.
    • Sodanthon
    • PHENYTOIN [WHO-DD]
    • NS00010290
    • DA-56808
    • BRD-K55930204-236-24-3
    • imidazolidine-2,4-dione, 5,5-diphenyl-
    • Phenytoin (JP18/USP/INN)
    • BRD-K55930204-001-20-9
    • BRD-K55930204-236-23-5
    • +Expand
    • MFCD00005264
    • CXOFVDLJLONNDW-UHFFFAOYSA-N
    • 1S/C15H12N2O2/c18-13-15(17-14(19)16-13,11-7-3-1-4-8-11)12-9-5-2-6-10-12/h1-10H,(H2,16,17,18,19)
    • O=C1C(C2C([H])=C([H])C([H])=C([H])C=2[H])(C2C([H])=C([H])C([H])=C([H])C=2[H])N([H])C(N1[H])=O
    • 384532

Computed Properties

  • 252.09000
  • 2
  • 2
  • 2
  • 252.09
  • 19
  • 350
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 2.5
  • 5
  • 0
  • 58.2

Experimental Properties

  • 2.42720
  • 58.20000
  • 7322
  • 1.5906 (estimate)
  • <0.01 g/100 mL at 19 ºC
  • 428.2°C at 760 mmHg
  • 293-295 °C (lit.)
  • 11 °C
  • DMSO: soluble
  • Powder
  • Stable. Combustible. Incompatible with strong oxidizing agents, strong bases.
  • <0.01 g/100 mL at 19 ºC
  • 1.1562 (rough estimate)

Phenytoin Security Information

  • GHS07 GHS07 GHS08 GHS08
  • MU1050000
  • 3
  • 6.1(b)
  • S53-S45-S36/37-S16-S7
  • II
  • II
  • R22; R40; R45; R61; R63
  • 6.1(b)
  • T T
  • 2811
  • H302-H350-H360
  • P201-P308 + P313
  • dangerous
  • Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
  • 45-61-22
  • Danger
  • LD50 in mice (mg/kg): 92 i.v.; 110 s.c. (Stille, Brunckow)
  • 6.1

Phenytoin Customs Data

  • 29332100
  • China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Phenytoin Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
A2B Chem LLC
AB68604-1g
Phenytoin
57-41-0 99%
1g
$15.00 2024-04-19
Aaron
AR003MY0-1g
Phenytoin
57-41-0
1g
$5.00
abcr
AB113055-25 g
5,5-Diphenylhydantoin, 99%; .
57-41-0 99%
25 g
€49.30 2023-07-20
Ambeed
A140185-1g
5,5-Diphenylhydantoin
57-41-0 99+%
1g
$14.0 2024-05-31
ChemScence
CS-2559-500mg
Phenytoin
57-41-0 99.90%
500mg
$55.0 2022-04-27
Enamine
EN300-16818-0.05g
5,5-diphenylimidazolidine-2,4-dione
57-41-0 95%
0.05g
$19.0 2023-09-20
FUJIFILM
166-12082-25g
Phenytoin
57-41-0
25g
JPY 2400 2023-09-15
Life Chemicals
F0020-1370-0.25g
5,5-diphenylimidazolidine-2,4-dione
57-41-0 95%+
0.25g
$18.0 2023-09-07
MedChemExpress
HY-B0448-10mM*1mLinDMSO
Phenytoin
57-41-0 99.90%
10mM*1mLinDMSO
¥500 2022-05-18
S e l l e c k ZHONG GUO
S2525-50mg
Phenytoin
57-41-0 99.91%
50mg
¥788.69 2023-09-16

Phenytoin Suppliers

Shanghai Hansi Chemical Industry Co., Ltd.
Audited Supplier Audited Supplier
(CAS:57-41-0)
GU JING LI
18939883912
sales@gh-reagent.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:57-41-0)
TANG SI LEI
15026964105
2881489226@qq.com
HU BEI YUN MEI Technology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:57-41-0)
FANG JING LI
18327059871
service@yunmeichem.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:57-41-0)
A LA DING
anhua.mao@aladdin-e.com
SHANG HAI LI CHEN SHANG MAO Co., Ltd.
Audited Supplier Audited Supplier
(CAS:57-41-0)
XU NV SHI
15221998634
1986399151@qq.com

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